Cas no 654074-29-0 (Pyrimidine, 4,6-dichloro-2-[[(2-fluoro-3-methylphenyl)methyl]thio]-)

• Product Name: Pyrimidine, 4,6-dichloro-2-[[(2-fluoro-3-methylphenyl)methyl]thio]-
• CAS No: 654074-29-0
• MF: C₁₂H₉Cl₂FN₂S
• MW: 303.182662725449
• CID: 1686468
• Update Time: 2024-12-09

Pyrimidine, 4,6-dichloro-2-[[(2-fluoro-3-methylphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4,6-dichloro-2-[[(2-fluoro-3-methylphenyl)methyl]thio]-

• Inchi： 1S/C12H9Cl2FN2S/c1-7-3-2-4-8(11(7)15)6-18-12-16-9(13)5-10(14)17-12/h2-5H,6H2,1H3
• InChI Key： QYPFIXSRPVWKKA-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC(C)=C2F)=NC(Cl)=CC(Cl)=N1

Computed Properties

• Exact Mass: 301.98497

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 399.4±42.0 °C(Predicted)
• PSA: 25.78
• pka: -5.61±0.50(Predicted)